Cas no 1261570-38-0 (ethyl 2-(4-bromo-2-methoxy-phenyl)acetate)

ethyl 2-(4-bromo-2-methoxy-phenyl)acetate structure
1261570-38-0 structure
Product Name:ethyl 2-(4-bromo-2-methoxy-phenyl)acetate
CAS No:1261570-38-0
MF:C11H13BrO3
MW:273.123122930527
MDL:MFCD18395960
CID:2115791
Update Time:2023-11-20

ethyl 2-(4-bromo-2-methoxy-phenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-bromo-2-methoxyphenyl)acetate
    • IWVGLLSTNDUJDY-UHFFFAOYSA-N
    • Ethyl 4-bromo-2-methoxyphenylacetate
    • Benzeneacetic acid, 4-bromo-2-methoxy-, ethyl ester
    • CID 86698721
    • ethyl 2-(4-bromo-2-methoxy-phenyl)acetate
    • MDL: MFCD18395960
    • Inchi: 1S/C11H13BrO3/c1-3-15-11(13)6-8-4-5-9(12)7-10(8)14-2/h4-5,7H,3,6H2,1-2H3
    • InChI Key: IWVGLLSTNDUJDY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)OC)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 208
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.372±0.06 g/cm3(Predicted)
  • Boiling Point: 310.9±27.0 °C(Predicted)

ethyl 2-(4-bromo-2-methoxy-phenyl)acetate Pricemore >>

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